Cas no 2877763-37-4 (4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2877763-37-4
• MF: C₂₀H₂₇N₅O₂
• MW: 369.46068406105
• CID: 5310057
• PubChem ID: 165433408
• Update Time: 2025-06-21

4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• F6790-2108
• AKOS040873852
• 2877763-37-4
• 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• 4-[2-[4-(2-Phenoxyethyl)-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C20H27N5O2/c1-2-4-18(5-3-1)27-17-12-23-8-10-25(11-9-23)20-21-7-6-19(22-20)24-13-15-26-16-14-24/h1-7H,8-17H2
• InChI Key： UETYAUCIXJMSSG-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(N3CCN(CCOC4=CC=CC=C4)CC3)N=2)CCOCC1

Computed Properties

• Exact Mass: 369.21647512g/mol
• Monoisotopic Mass: 369.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.7±60.0 °C(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Comprehensive Overview of 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877763-37-4)

The compound 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877763-37-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrimidine core with morpholine and piperazine moieties, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

One of the key features of 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine is its ability to modulate cellular signaling pathways. The piperazine and morpholine groups enhance its solubility and bioavailability, which are critical factors in drug development. Recent studies have explored its role in neurodegenerative diseases and cancer therapy, aligning with the growing demand for novel treatments in these areas. The compound's CAS No. 2877763-37-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of AI-driven drug discovery, 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine has been a subject of computational modeling. Machine learning algorithms have been employed to predict its binding affinities and optimize its molecular structure. This aligns with the increasing trend of integrating artificial intelligence into pharmaceutical R&D, a topic widely discussed in scientific forums and search engines.

The synthesis of 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine involves multi-step organic reactions, including nucleophilic substitution and cyclization. Its pyrimidine core is a common scaffold in medicinal chemistry, often associated with antiviral and anti-inflammatory properties. These characteristics make it a versatile compound for further exploration, especially in the wake of global health challenges.

From an SEO perspective, keywords like "piperazine derivatives", "morpholine-based compounds", and "pyrimidine synthesis" are highly relevant to this compound. Users often search for "new drug candidates 2023" or "GPCR-targeting molecules", which further highlights the importance of CAS No. 2877763-37-4 in contemporary research. Its potential applications in personalized medicine and precision oncology also resonate with current scientific trends.

In conclusion, 4-{2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine represents a fascinating area of study with broad implications for drug development. Its structural complexity and functional diversity position it as a valuable asset in the quest for innovative therapeutics. As research progresses, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and biochemical innovations.